2-methoxy-4-[2-(2-pyridinylcarbonyl)carbonohydrazonoyl]phenyl 2-bromobenzoate

• IUPAC Name: [2-methoxy-4-[(E)-(pyridine-2-carbonylhydrazinylidene)methyl]phenyl] 2-bromobenzoate
• InChI: InChI=1S/C21H16BrN3O4/c1-28-19-12-14(13-24-25-20(26)17-8-4-5-11-23-17)9-10-18(19)29-21(27)15-6-2-3-7-16(15)22/h2-13H,1H3,(H,25,26)/b24-13+
• InChI Key: FTNLIDKYXPBJMD-ZMOGYAJESA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C=NNC(=O)C2=CC=CC=N2)OC(=O)C3=CC=CC=C3Br
• Isomeric SMILES: COC1=C(C=CC(=C1)/C=N/NC(=O)C2=CC=CC=N2)OC(=O)C3=CC=CC=C3Br
• Molecular Formula: C21H16BrN3O4
• Molecular Weight: 454.3 g/mol

Description

2-methoxy-4-[2-(2-pyridinylcarbonyl)carbonohydrazonoyl]phenyl 2-bromobenzoate, also known as MPPB, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields of research. This compound has been synthesized using different methods, and its mechanism of action has been studied in detail.

Mechanism of Action

The mechanism of action of 2-methoxy-4-[2-(2-pyridinylcarbonyl)carbonohydrazonoyl]phenyl 2-bromobenzoate involves the inhibition of PDE4, an enzyme that hydrolyzes cAMP to AMP. By inhibiting PDE4, 2-methoxy-4-[2-(2-pyridinylcarbonyl)carbonohydrazonoyl]phenyl 2-bromobenzoate increases the levels of cAMP in the brain, which has been shown to improve cognitive function and memory. In cancer cells, 2-methoxy-4-[2-(2-pyridinylcarbonyl)carbonohydrazonoyl]phenyl 2-bromobenzoate induces cell cycle arrest and apoptosis by inhibiting the activity of cyclin-dependent kinases (CDKs) and activating caspases. In immune cells, 2-methoxy-4-[2-(2-pyridinylcarbonyl)carbonohydrazonoyl]phenyl 2-bromobenzoate inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 and increases the production of anti-inflammatory cytokines such as IL-10.
Biochemical and Physiological Effects:
2-methoxy-4-[2-(2-pyridinylcarbonyl)carbonohydrazonoyl]phenyl 2-bromobenzoate has been shown to have various biochemical and physiological effects, including the inhibition of PDE4, induction of cell cycle arrest and apoptosis, modulation of the immune response, and improvement of cognitive function and memory. 2-methoxy-4-[2-(2-pyridinylcarbonyl)carbonohydrazonoyl]phenyl 2-bromobenzoate has also been shown to have anti-inflammatory and anti-oxidant properties, making it a potential candidate for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-methoxy-4-[2-(2-pyridinylcarbonyl)carbonohydrazonoyl]phenyl 2-bromobenzoate in lab experiments is its specificity for PDE4. 2-methoxy-4-[2-(2-pyridinylcarbonyl)carbonohydrazonoyl]phenyl 2-bromobenzoate has been shown to selectively inhibit PDE4 without affecting other PDE isoforms, making it a useful tool for studying the role of PDE4 in various biological processes. However, 2-methoxy-4-[2-(2-pyridinylcarbonyl)carbonohydrazonoyl]phenyl 2-bromobenzoate has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for 2-methoxy-4-[2-(2-pyridinylcarbonyl)carbonohydrazonoyl]phenyl 2-bromobenzoate research, including the development of more efficient synthesis methods, the identification of new targets for 2-methoxy-4-[2-(2-pyridinylcarbonyl)carbonohydrazonoyl]phenyl 2-bromobenzoate, and the investigation of its potential therapeutic applications in various diseases. Some of the potential therapeutic applications of 2-methoxy-4-[2-(2-pyridinylcarbonyl)carbonohydrazonoyl]phenyl 2-bromobenzoate include the treatment of Alzheimer's disease, depression, cancer, and autoimmune diseases. 2-methoxy-4-[2-(2-pyridinylcarbonyl)carbonohydrazonoyl]phenyl 2-bromobenzoate may also have applications in drug discovery, as it can be used as a lead compound for the development of new PDE4 inhibitors.

Scientific Research Applications

2-methoxy-4-[2-(2-pyridinylcarbonyl)carbonohydrazonoyl]phenyl 2-bromobenzoate has been studied for its potential applications in various fields of research, including neuroscience, cancer research, and immunology. In neuroscience, 2-methoxy-4-[2-(2-pyridinylcarbonyl)carbonohydrazonoyl]phenyl 2-bromobenzoate has been shown to inhibit the activity of phosphodiesterase 4 (PDE4), an enzyme that plays a crucial role in the regulation of cyclic adenosine monophosphate (cAMP) levels in the brain. The inhibition of PDE4 by 2-methoxy-4-[2-(2-pyridinylcarbonyl)carbonohydrazonoyl]phenyl 2-bromobenzoate has been shown to improve cognitive function and memory in animal models of Alzheimer's disease and depression.
In cancer research, 2-methoxy-4-[2-(2-pyridinylcarbonyl)carbonohydrazonoyl]phenyl 2-bromobenzoate has been shown to inhibit the proliferation of cancer cells by inducing cell cycle arrest and apoptosis. 2-methoxy-4-[2-(2-pyridinylcarbonyl)carbonohydrazonoyl]phenyl 2-bromobenzoate has also been shown to sensitize cancer cells to chemotherapy drugs, making them more susceptible to treatment.
In immunology, 2-methoxy-4-[2-(2-pyridinylcarbonyl)carbonohydrazonoyl]phenyl 2-bromobenzoate has been shown to modulate the immune response by inhibiting the production of pro-inflammatory cytokines and increasing the production of anti-inflammatory cytokines. This property of 2-methoxy-4-[2-(2-pyridinylcarbonyl)carbonohydrazonoyl]phenyl 2-bromobenzoate makes it a potential candidate for the treatment of autoimmune diseases such as multiple sclerosis and rheumatoid arthritis.